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Compound of Interest

Compound Name: 1-(4-Bromophenyl)naphthalene

Cat. No.: B1338681 Get Quote

A thorough understanding of the compound's physical and chemical properties is fundamental

to the development of robust analytical methods.

Property Value Source

CAS Number 204530-94-9 [1][2]

Molecular Formula C₁₆H₁₁Br [1][2]

Molecular Weight 283.17 g/mol [2]

Appearance
White to Almost white powder

to crystal

Purity (Typical) >98.0% (GC)

Boiling Point 381.6°C at 760 mmHg [1]

Storage

Room Temperature

(Recommended in a cool and

dark place, <15°C)

Core Analytical Techniques for Purity Assessment
A multi-faceted approach employing various analytical techniques is essential for a

comprehensive purity analysis of 1-(4-Bromophenyl)naphthalene.
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High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC (RP-HPLC) is a powerful technique for the separation and quantification

of 1-(4-Bromophenyl)naphthalene and its potential impurities.[3][4]

Hypothetical HPLC Purity Data

Peak No.
Retention Time
(min)

Area (%) Identity

1 3.5 0.25 Impurity A

2 5.8 99.5

1-(4-

Bromophenyl)naphtha

lene

3 7.2 0.25 Impurity B

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a highly sensitive method for identifying and quantifying volatile impurities.[5][6] The

mass spectrometer provides structural information, aiding in the identification of unknown

impurities.

Hypothetical GC-MS Impurity Profile

Retention Time
(min)

Area (%)
Major m/z
Fragments

Tentative Identity

8.2 0.15 128, 102, 76 Naphthalene

10.5 99.7 282, 202, 101

1-(4-

Bromophenyl)naphtha

lene

12.1 0.15 282, 202, 126 Isomeric Impurity

Nuclear Magnetic Resonance (NMR) Spectroscopy
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¹H and ¹³C NMR spectroscopy are indispensable for the structural confirmation of 1-(4-
Bromophenyl)naphthalene and for identifying structurally related impurities.[2][7] The

chemical shifts and coupling constants provide a detailed fingerprint of the molecule.

Experimental Protocols
Detailed methodologies for the key analytical techniques are provided below.

HPLC Method Protocol
Instrumentation: HPLC system with a UV detector.

Column: C18 reverse-phase column (e.g., 150 x 4.6 mm, 5 µm).[4]

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV at 254 nm.

Sample Preparation: Dissolve an accurately weighed sample in the mobile phase to a

concentration of approximately 1 mg/mL.

Injection Volume: 10 µL.

Analysis: The percentage purity is calculated based on the area of the main peak relative to

the total peak area.

GC-MS Method Protocol
Instrumentation: Gas chromatograph coupled to a mass spectrometer.

Column: A non-polar capillary column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).

Carrier Gas: Helium at a constant flow rate.

Oven Program: Start at 100°C, ramp to 280°C.

Injector: Split/splitless injector at 250°C.
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MS Parameters: Electron ionization (EI) at 70 eV, scanning from m/z 50-500.

Sample Preparation: Prepare a dilute solution of the sample in a suitable solvent like

dichloromethane.

NMR Spectroscopy Protocol
Instrumentation: 400 MHz NMR spectrometer.[8]

Solvent: Deuterated chloroform (CDCl₃).

¹H NMR: Acquire spectra with a sufficient number of scans to achieve a good signal-to-noise

ratio.

¹³C NMR: Acquire proton-decoupled spectra.

Analysis: Integrate the peaks in the ¹H NMR spectrum to determine the relative ratios of

protons. Compare the observed chemical shifts in both ¹H and ¹³C spectra with expected

values for the structure of 1-(4-Bromophenyl)naphthalene.
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Purity Analysis Workflow
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Purity Analysis Workflow for 1-(4-Bromophenyl)naphthalene
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Caption: Workflow for the purity analysis of 1-(4-Bromophenyl)naphthalene.
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Hypothetical Kinase Signaling Pathway Inhibition
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Caption: Potential inhibitory action on a generic kinase signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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